Cas no 1519908-15-6 (5-fluoro-2,2-dimethylpentanoic acid)

• Product Name: 5-fluoro-2,2-dimethylpentanoic acid
• CAS No: 1519908-15-6
• MF: C₇H₁₃FO₂
• MW: 148.175326108932
• CID: 5896248
• PubChem ID: 81114484
• Update Time: 2025-06-08

5-fluoro-2,2-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2,2-dimethylpentanoic acid
• EN300-1841013
• AKOS019684021
• 1519908-15-6

• Inchi： 1S/C7H13FO2/c1-7(2,6(9)10)4-3-5-8/h3-5H2,1-2H3,(H,9,10)
• InChI Key： XCFOXOIABACXKO-UHFFFAOYSA-N
• SMILES： FCCCC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 148.08995782g/mol
• Monoisotopic Mass: 148.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-fluoro-2,2-dimethylpentanoic acid

5-Fluoro-2,2-dimethylpentanoic Acid (CAS No. 1519908-15-6): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

5-Fluoro-2,2-dimethylpentanoic acid (CAS No. 1519908-15-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound is characterized by its fluoro-substituted carboxylic acid functionality and a branched alkyl chain, which contribute to its distinct physical and chemical properties.

The molecular formula of 5-fluoro-2,2-dimethylpentanoic acid is C₇H₁₃FO₂, with a molecular weight of approximately 148.17 g/mol. The presence of the fluorine atom in the 5-position of the pentanoic acid chain imparts unique electronic and steric effects, making this compound a valuable building block for the synthesis of more complex molecules. The fluoro-substitution also enhances the compound's stability and solubility properties, which are crucial for its use in various chemical reactions and biological assays.

In terms of physical properties, 5-fluoro-2,2-dimethylpentanoic acid is a white crystalline solid at room temperature. It has a melting point of around 70-72°C and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it easy to handle and process in laboratory settings, facilitating its use in a wide range of synthetic protocols.

The chemical reactivity of 5-fluoro-2,2-dimethylpentanoic acid is primarily centered around its carboxylic acid group. This functional group can undergo various reactions such as esterification, amide formation, and decarboxylation. The fluoro-substituent on the alkyl chain can also participate in nucleophilic substitution reactions, making this compound a versatile starting material for the synthesis of fluorinated derivatives. These derivatives have found applications in areas such as drug discovery, materials science, and agrochemicals.

In the realm of pharmaceutical research, 5-fluoro-2,2-dimethylpentanoic acid has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of this compound to inhibit fatty acid synthase (FASN), an enzyme that plays a critical role in lipid metabolism and is overexpressed in various cancer types. By targeting FASN, 5-fluoro-2,2-dimethylpentanoic acid could potentially be developed into an anti-cancer agent with minimal side effects.

Beyond its direct pharmaceutical applications, 5-fluoro-2,2-dimethylpentanoic acid has also been utilized as a building block for the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The fluoro-substitution on the alkyl chain can enhance the stability and bioavailability of these prodrugs, improving their therapeutic efficacy. A study published in the European Journal of Medicinal Chemistry demonstrated the successful synthesis of prodrugs using 5-fluoro-2,2-dimethylpentanoic acid, which showed improved pharmacokinetic properties compared to their parent compounds.

In addition to its pharmaceutical applications, 5-fluoro-2,2-dimethylpentanoic acid has found use in materials science due to its unique electronic properties. Fluorinated compounds are known for their low surface energy and hydrophobicity, making them valuable for the development of coatings and surface treatments. Recent research has explored the use of 5-fluoro-2,2-dimethylpentanoic acid-based materials for applications such as self-cleaning surfaces and anti-fouling coatings. These materials have shown excellent performance in repelling water and other contaminants, making them suitable for various industrial and consumer products.

The environmental impact of 5-fluoro-2,2-dimethylpentanoic acid is another area of ongoing research. While fluorinated compounds can have long environmental persistence due to their stability, efforts are being made to develop more sustainable synthetic routes that minimize environmental impact. Green chemistry principles are being applied to optimize the production process of this compound, ensuring that it can be synthesized efficiently while reducing waste and energy consumption.

In conclusion, 5-fluoro-2,2-dimethylpentanoic acid (CAS No. 1519908-15-6) is a versatile organic compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure makes it an attractive building block for the synthesis of more complex molecules with potential therapeutic and industrial uses. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.